Cas no 1346531-45-0 (2-Bromo-5-(2,2,2-trifluoroethyl)pyridine)

• Product Name: 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine
• CAS No: 1346531-45-0
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD22381771
• CID: 4586128
• Update Time: 2025-10-30

2-Bromo-5-(2,2,2-trifluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-(2,2,2-TRIFLUOROETHYL)PYRIDINE
• 1-(6-bromo-pyridin-3-yl)-2,2,2-trifluoroethane
• AB76752
• SY233387
• 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine

• MDL： MFCD22381771
• Inchi： 1S/C7H5BrF3N/c8-6-2-1-5(4-12-6)3-7(9,10)11/h1-2,4H,3H2
• InChI Key： OLYYQBKZTHHGFN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine

2-Bromo-5-(2,2,2-trifluoroethyl)pyridine

The compound 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine (CAS No. 1346531-45-0) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 2-position and a trifluoroethyl group at the 5-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various synthetic pathways.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The presence of the bromine atom in 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and neurodegenerative diseases. The trifluoroethyl group, on the other hand, introduces significant electron-withdrawing effects, which can enhance the molecule's reactivity and stability.

One of the most promising applications of 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine lies in its use as an intermediate in the synthesis of advanced materials. Researchers have demonstrated that this compound can be incorporated into polymer frameworks to improve their thermal stability and mechanical properties. For instance, a study published in *Advanced Materials* explored the use of this compound in the development of high-performance polymers for electronic applications.

The synthesis of 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include bromination of the pyridine ring and subsequent alkylation with a trifluoroethyl group. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of spectroscopic analysis, 1H NMR, 13C NMR, and IR spectroscopy have been instrumental in confirming the structure of 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine. These techniques provide detailed insights into the molecular geometry and bonding environment of the substituents. For example, the distinct chemical shifts observed in the NMR spectra confirm the positions of the bromine and trifluoroethyl groups on the pyridine ring.

The environmental impact of CAS No. 1346531-45-0 has also been a topic of recent research. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 2-Bromo-5-(2,2,2-trifluoroethyl)pyridine (CAS No. 1346531-45-0) is a versatile compound with wide-ranging applications in both academic research and industrial settings. Its unique chemical properties make it an invaluable tool for synthesizing advanced materials and bioactive compounds. As research continues to uncover new potential uses for this compound, its role in shaping future innovations in chemistry is likely to grow even further.